2,2-difluoro-N,N'-bis(2-methoxyphenyl)malonamide

• IUPAC Name: 2,2-difluoro-N,N'-bis(2-methoxyphenyl)propanediamide
• InChI: InChI=1S/C17H16F2N2O4/c1-24-13-9-5-3-7-11(13)20-15(22)17(18,19)16(23)21-12-8-4-6-10-14(12)25-2/h3-10H,1-2H3,(H,20,22)(H,21,23)
• InChI Key: HHCJBTLQPXVYLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C(C(=O)NC2=CC=CC=C2OC)(F)F
• Molecular Formula: C17H16F2N2O4
• Molecular Weight: 350.32 g/mol

Description

2,2-difluoro-N,N'-bis(2-methoxyphenyl)malonamide, also known as DFBMM, is a chemical compound that has attracted attention due to its potential applications in scientific research. This compound is a malonamide derivative that has two methoxyphenyl groups and two fluorine atoms attached to the nitrogen atoms of the malonamide backbone. DFBMM has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 2,2-difluoro-N,N'-bis(2-methoxyphenyl)malonamide is not fully understood. However, studies have shown that this compound can inhibit the activity of enzymes involved in the biosynthesis of nucleotides, which are essential for cell growth and division. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and can induce apoptosis in cancer cells. This compound has also been shown to selectively bind to copper ions and can be used for the detection of copper ions in biological samples.

Advantages and Limitations for Lab Experiments

2,2-difluoro-N,N'-bis(2-methoxyphenyl)malonamide has several advantages and limitations for laboratory experiments. This compound has been shown to have anticancer properties and can be used for the detection of metal ions. However, this compound has limited solubility in water and organic solvents, which can make it difficult to work with in laboratory experiments.

Future Directions

There are several future directions for the study of 2,2-difluoro-N,N'-bis(2-methoxyphenyl)malonamide. One potential direction is the development of new synthesis methods for this compound that can improve its solubility and yield. Another direction is the study of the mechanism of action of this compound, which can provide insights into its anticancer properties. Furthermore, the development of new applications for this compound, such as its use as a fluorescent probe for the detection of other metal ions, can expand its potential uses in scientific research.

Scientific Research Applications

2,2-difluoro-N,N'-bis(2-methoxyphenyl)malonamide has been studied for its potential applications in scientific research. This compound has been found to have anticancer properties and has been shown to inhibit the growth of cancer cells in vitro. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to copper ions and can be used for the detection of copper ions in biological samples.